Cas no 847729-02-6 (tert-butyl 4-(1S)-1-aminoethylbenzoate)

• Product Name: tert-butyl 4-(1S)-1-aminoethylbenzoate
• CAS No: 847729-02-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1006282
• PubChem ID: 51358470
• Update Time: 2025-04-20

tert-butyl 4-(1S)-1-aminoethylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((1S)-1-aminoethyl)benzoate
• (1S)-4-[1-Aminoethyl]benzoic acid 1,1-dimethylethyl ester
• Benzoic acid, 4-[(1S)-1-aminoethyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[(1S)-1-aminoethyl]benzoate
• tert-butyl 4-(1S)-1-aminoethylbenzoate
• starbld0017100
• AKOS015917035
• (S)-tert-Butyl 4-(1-aminoethyl)benzoate
• 847729-02-6
• KGWGWHWMJCDRHV-VIFPVBQESA-N
• SCHEMBL4443089
• EN300-11778734
• SCHEMBL5792477
• EN300-11816149
• 1091614-93-5
• TERT-BUTYL 4-(1-AMINOETHYL)BENZOATE
• (S)-tery-butyl 4-(1-aminoethyl)benzoate
• SB73849

• MDL： MFCD16659025
• Inchi： 1S/C13H19NO2/c1-9(14)10-5-7-11(8-6-10)12(15)16-13(2,3)4/h5-9H,14H2,1-4H3/t9-/m0/s1
• InChI Key： KGWGWHWMJCDRHV-VIFPVBQESA-N
• SMILES： O(C(C1C=CC(=CC=1)[C@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters